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Compound of Interest

Compound Name: Calconcarboxylic acid

Cat. No.: B1221776

CAS Number: 3737-95-9
Foreword

Calconcarboxylic acid, a metallochromic indicator, is a versatile molecule with a well-
established role in analytical chemistry and emerging applications in biomedical research and
pharmaceutical development. This technical guide provides an in-depth overview of its
chemical properties, synthesis, and established analytical applications, with a particular focus
on its utility for researchers, scientists, and professionals in the drug development sector.
Detailed experimental protocols, quantitative data, and workflow visualizations are presented to
facilitate its practical application.

Chemical and Physical Properties

Calconcarboxylic acid, systematically named 3-hydroxy-4-[(2-hydroxy-4-sulfonaphthalen-1-
yl)diazenyllnaphthalene-2-carboxylic acid, is an azo dye with the molecular formula
C21H14N207S.[1][2][3][4] It is also commonly known as Patton and Reeder's Reagent.[1][2]

Table 1: Physicochemical Properties of Calconcarboxylic Acid
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Property Value References
CAS Number 3737-95-9 [1112]
Molecular Formula C21H14N207S [1][2][3]14]
Molecular Weight 438.41 g/mol [1114]
Very dark violet to brownish-
Appearance [5]
black powder
Melting Point ~300 °C (decomposes) [31[4]
N Soluble in water, ethanol, and
Solubility [31[4]
1 M NaOH (10 mg/mL)
EC Number 223-117-0
MDL Number MFCD00004078 [5]

Synthesis

The synthesis of Calconcarboxylic acid typically involves a coupling reaction between

diazotized 1-amino-2-naphthol-4-sulfonic acid and 2-hydroxy-3-naphthoic acid. This process is

a classic example of azo dye formation.

A general workflow for the synthesis is outlined below:
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Step 1: Diazotization
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\ \ / Step 2: Azo Coupling
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Caption: General synthesis workflow for Calconcarboxylic acid.

Applications in Research and Drug Development

While the primary application of Calconcarboxylic acid is in analytical chemistry, its properties
lend themselves to various uses in research and the pharmaceutical industry.

Complexometric Titration for Calcium Determination

The most well-documented use of Calconcarboxylic acid is as an indicator for the
complexometric titration of calcium ions with ethylenediaminetetraacetic acid (EDTA).[1] This
method is highly selective for calcium, especially in the presence of magnesium.[1] At a pH of
12-14, magnesium precipitates as magnesium hydroxide, preventing its interference with the
titration.[1][6]

The principle of this titration relies on the differential stability of the calcium complexes with
Calconcarboxylic acid and EDTA. Calconcarboxylic acid forms a wine-red complex with
calcium ions.[1] EDTA, being a stronger chelating agent, displaces the Calconcarboxylic acid
from the calcium complex.[1] The endpoint of the titration is marked by a sharp color change
from wine-red to a distinct blue, the color of the free indicator.[1][6]
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Experimental Protocol: Complexometric Titration of Calcium

Reagents and Materials:

e Standard 0.01 M EDTA solution

e Calconcarboxylic acid indicator (solid mixture with an inert salt like NaCl or KCI)
e Sodium hydroxide (NaOH) solution (8 M)

e Calcium-containing sample

e Deionized water

» Burette, pipette, conical flasks, magnetic stirrer

Procedure:

¢ Pipette a known volume of the calcium-containing sample into a conical flask.
o Dilute with approximately 50 mL of deionized water.

e Add 1 mL of 8 M NaOH solution to raise the pH to approximately 13.

e Add a small amount (approximately 30-50 mg) of the Calconcarboxylic acid indicator
mixture and swirl to dissolve. The solution will turn a wine-red color in the presence of
calcium.

« Titrate with the standard 0.01 M EDTA solution while stirring continuously.

e The endpoint is reached when the color changes sharply from wine-red to a pure blue.
» Record the volume of EDTA used.

o Repeat the titration for accuracy.

Calculation of Calcium Concentration:
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Caption: Experimental workflow for calcium titration.

Potential Applications in Pharmaceutical Analysis and
Formulation

Beyond its use in determining calcium levels, which is crucial in various biological and
pharmaceutical contexts, Calconcarboxylic acid has potential applications in:
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» Analysis of Metal Impurities: Its ability to form colored complexes with metal ions suggests its
utility in the colorimetric analysis of metal impurities in drug formulations.[7]

e Biochemical Assays: It can be employed in biochemical assays to study enzymes that
involve metal ions as cofactors.[5]

» Drug Formulation: There are potential applications in drug formulation and development,
particularly where precise pH control is necessary during synthesis or for the stability of the
final product.[5]

Advanced Applications in Biomedical Research

Recent research has explored more advanced applications of Calconcarboxylic acid:

o Fluorescent Probes: A fluorescent probe for detecting Ca2* ions in blood has been
developed by coupling Calconcarboxylic acid with 3-aminopropyltriethoxysilane.[8]

» Biosensors for Disease Diagnosis: Calconcarboxylic acid has been used in the preparation
of a poly-CCA film for a biosensor aimed at leukemia diagnosis through the immobilization
and hybridization of DNA.[8]

e Protein Staining: It is also utilized for the staining of proteins in gels.[2][8]

Data Summary

Table 2: Spectral Properties of Calconcarboxylic Acid

Property Value References

Absorption Maximum (Amax) in
Ethanol

569 - 572 nm

Specific Absorptivity A 1%/1cm
(Amax; 0.025 g/l; ethanol)

=250

Conclusion
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Calconcarboxylic acid is a valuable tool for researchers and professionals in the drug
development pipeline. Its primary, well-characterized application in the precise determination of
calcium concentration remains highly relevant for quality control and in various biological
assays. Furthermore, emerging applications in biosensing and as a component of fluorescent
probes highlight its potential for more sophisticated analytical and diagnostic roles. This guide
provides the foundational knowledge and practical protocols to effectively utilize
Calconcarboxylic acid in a research and development setting. Further exploration into its
utility in analyzing other metal ions and its role in formulation science is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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